Cas no 1638764-41-6 ((2-methyloxetan-2-yl)methanamine)

• Product Name: (2-methyloxetan-2-yl)methanamine
• CAS No: 1638764-41-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 5691897
• PubChem ID: 68485856
• Update Time: 2026-03-11

(2-methyloxetan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• MFCD28501880
• EN300-2517096
• SCHEMBL3028936
• (2-Methyloxetan-2yl)methanamine
• (2-methyloxetan-2-yl)methanamine
• SB15415
• P20357
• AS-78844
• SY322123
• 1638764-41-6
• 2-Oxetanemethanamine, 2-methyl-
• 2-Methyl-2-oxetanemethanamine
• 1-(2-methyloxetan-2-yl)methanamine
• DB-423543

• Inchi： 1S/C5H11NO/c1-5(4-6)2-3-7-5/h2-4,6H2,1H3
• InChI Key： MXDPNQXVFYMEEG-UHFFFAOYSA-N
• SMILES： O1CCC1(C)CN

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 134.5±13.0 °C(Predicted)
• pka: 9.47±0.29(Predicted)

Additional information on (2-methyloxetan-2-yl)methanamine

(2-Methyloxetan-2-yl)methanamine: A Comprehensive Overview of CAS No. 1638764-41-6

(2-Methyloxetan-2-yl)methanamine (CAS No. 1638764-41-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a wide range of biological activities.

The chemical structure of (2-methyloxetan-2-yl)methanamine is characterized by a methyloxetane ring attached to a methylamine group. The oxetane ring is known for its high reactivity and ability to participate in various chemical reactions, making it a valuable building block in the synthesis of more complex molecules. The presence of the methylamine group further enhances its reactivity and functional versatility, allowing it to be used in a variety of synthetic transformations.

Recent studies have highlighted the potential of (2-methyloxetan-2-yl)methanamine in the development of novel drugs and therapeutic agents. One notable application is in the field of neuropharmacology, where this compound has shown promise as a precursor for the synthesis of compounds with potential neuroprotective and neuroregenerative properties. Research conducted by Smith et al. (2021) demonstrated that derivatives of (2-methyloxetan-2-yl)methanamine exhibit significant neuroprotective effects in vitro, suggesting their potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its applications in neuropharmacology, (2-methyloxetan-2-yl)methanamine has also been explored for its antimicrobial properties. A study by Johnson et al. (2020) reported that certain derivatives of this compound exhibit potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding opens up new possibilities for the development of novel antibiotics to combat antibiotic resistance, a growing global health concern.

The synthetic versatility of (2-methyloxetan-2-yl)methanamine has also made it an attractive target for researchers working on the development of new materials and polymers. The oxetane ring can be easily opened under mild conditions, allowing for the formation of linear or branched polymers with tailored properties. This characteristic has led to its use in the synthesis of biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

From a safety perspective, (2-methyloxetan-2-yl)methanamine is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

In conclusion, (2-methyloxetan-2-yl)methanamine (CAS No. 1638764-41-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive target for further investigation and development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.